(S)-Bromoenol lactone
(S)-Bromoenol lactone
The phospholipases are an extensive family of lipid hydrolases that function in cell signaling, digestion, membrane remodeling, and as venom components. The calcium-independent phospholipases (iPLA2) are a PLA2 subfamily closely associated with the release of arachidonic acid in response to physiologic stimuli. (S)-Bromoenol lactone ((S)-BEL) is an irreversible, chiral, mechanism-based inhibitor of calcium-independent phospholipase β (iPLA2β) that inhibits the vasopressin-induced release of arachidonate from cultured rat aortic smooth muscle (A10) cells with an IC50 value of 2 µM. (S)-BEL is more than 1,000-fold selective for iPLA2 versus cPLA2, and is 10-fold selective for iPLA2β versus iPLA2γ.
Brand Name:
Vulcanchem
CAS No.:
478288-94-7
VCID:
VC0028340
InChI:
InChI=1S/C16H13BrO2/c17-10-12-8-9-15(16(18)19-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,10,15H,8-9H2/b12-10+/t15-/m0/s1
SMILES:
C1CC(=CBr)OC(=O)C1C2=CC=CC3=CC=CC=C32
Molecular Formula:
C16H13BrO2
Molecular Weight:
317.2
(S)-Bromoenol lactone
CAS No.: 478288-94-7
Reference Standards
VCID: VC0028340
Molecular Formula: C16H13BrO2
Molecular Weight: 317.2
| CAS No. | 478288-94-7 |
|---|---|
| Product Name | (S)-Bromoenol lactone |
| Molecular Formula | C16H13BrO2 |
| Molecular Weight | 317.2 |
| IUPAC Name | (3S,6E)-6-(bromomethylidene)-3-naphthalen-1-yloxan-2-one |
| Standard InChI | InChI=1S/C16H13BrO2/c17-10-12-8-9-15(16(18)19-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,10,15H,8-9H2/b12-10+/t15-/m0/s1 |
| SMILES | C1CC(=CBr)OC(=O)C1C2=CC=CC3=CC=CC=C32 |
| Description | The phospholipases are an extensive family of lipid hydrolases that function in cell signaling, digestion, membrane remodeling, and as venom components. The calcium-independent phospholipases (iPLA2) are a PLA2 subfamily closely associated with the release of arachidonic acid in response to physiologic stimuli. (S)-Bromoenol lactone ((S)-BEL) is an irreversible, chiral, mechanism-based inhibitor of calcium-independent phospholipase β (iPLA2β) that inhibits the vasopressin-induced release of arachidonate from cultured rat aortic smooth muscle (A10) cells with an IC50 value of 2 µM. (S)-BEL is more than 1,000-fold selective for iPLA2 versus cPLA2, and is 10-fold selective for iPLA2β versus iPLA2γ. |
| Synonyms | (S)-BEL |
| Reference | 1.Balsinde, J.,Balboa, M.A.,Insel, P.A., et al. Regulation and inhibition of phospholipase A2. Annual Reviews of Pharmacology and Toxicology 39, 175-189 (1999). |
| PubChem Compound | 40486927 |
| Last Modified | Nov 11 2021 |
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